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Introduction
SR 144528 is a potent and highly selective cannabinoid receptor 2 (CB2) inverse agonist,

demonstrating a high affinity for the CB2 receptor (Ki of 0.6 nM) and over 700-fold selectivity

against the CB1 receptor.[1] This selectivity makes it an invaluable tool for investigating the

physiological and pathophysiological roles of the CB2 receptor in vivo, without the confounding

psychotropic effects associated with CB1 receptor modulation. SR 144528 has been utilized in

a variety of mouse models to explore the involvement of the CB2 receptor in inflammation,

pain, cancer, and neurodegenerative diseases. These application notes provide a

comprehensive overview of its in vivo use in mice, including detailed experimental protocols

and a summary of key quantitative data.

Mechanism of Action
SR 144528 acts as an inverse agonist at the CB2 receptor. This means that it not only blocks

the effects of CB2 agonists but also reduces the basal, constitutive activity of the receptor.[2]

The CB2 receptor is a G protein-coupled receptor (GPCR), and its activation typically leads to

the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic adenosine

monophosphate (cAMP) levels, and the activation of the mitogen-activated protein kinase

(MAPK) pathway.[3] As an inverse agonist, SR 144528 can increase adenylyl cyclase activity in

cells expressing constitutively active CB2 receptors.[4] It has also been shown to inhibit the
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phosphorylation of the CB2 receptor, which can up-regulate the receptor's cell surface

expression and enhance sensitivity to agonists.[5]
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Start

Culture MDA-MB231 cells

Inject cells subcutaneously
into flank of mice

Allow tumors to reach
~100-150 mm³

Administer treatment daily via i.p. injection:
- Vehicle

- CB2 Agonist (e.g., 5 mg/kg JWH-133)
- CB2 Agonist + SR 144528 (5 mg/kg each)

Monitor tumor growth with calipers
(e.g., every 3 days)

Endpoint: Sacrifice mice when tumors
reach predetermined size or after

a set duration (e.g., 28 days)

Excise tumors and lungs for analysis
(e.g., weight, volume, histology,

metastasis quantification)

End

 

Start

Acclimate mice to the
behavioral testing room

Administer treatment via i.p. injection:
- Vehicle

- SR 144528 (various doses)

Place mice individually into
open field chambers (30 min post-injection)

Record locomotor activity
for a set duration (e.g., 20-30 min)

Analyze data for parameters such as:
- Total distance traveled

- Rearing frequency
- Stereotypic movements

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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